molecular formula C15H18N2O4 B6174094 rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid CAS No. 1212303-11-1

rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid

Cat. No. B6174094
CAS RN: 1212303-11-1
M. Wt: 290.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.3. The purity is usually 95.
BenchChem offers high-quality rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid involves the synthesis of the key intermediate, 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene, followed by its functionalization with a butanoic acid group. The final step involves the oxidation of the 4-hydroxy group to yield the desired product.", "Starting Materials": [ "2,5-dimethoxyaniline", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium borohydride", "butyric anhydride", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Synthesis of 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene\n- React 2,5-dimethoxyaniline with ethyl acetoacetate in the presence of sodium ethoxide to yield 2,5-dimethoxy-N-ethylidene-3-oxobutanamide\n- Cyclize the intermediate with acetic anhydride to yield 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene\nStep 2: Functionalization of 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene\n- Reduce 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene with sodium borohydride to yield the corresponding diene\n- React the diene with butyric anhydride in the presence of sodium hydroxide to yield rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid\nStep 3: Oxidation of 4-hydroxy group\n- Oxidize the 4-hydroxy group of rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid with hydrogen peroxide to yield the desired product" ] }

CAS RN

1212303-11-1

Product Name

rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid

Molecular Formula

C15H18N2O4

Molecular Weight

290.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.